Cas no 38357-69-6 (1-Naphthalenol, phenylcarbamate)

1-Naphthalenol, phenylcarbamate structure
38357-69-6 structure
Product Name:1-Naphthalenol, phenylcarbamate
CAS No:38357-69-6
MF:C17H13NO2
MW:263.290624380112
CID:321460
PubChem ID:2834240
Update Time:2025-04-19

1-Naphthalenol, phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol, phenylcarbamate
    • 1-Naphthalenol,phenylcarbamate(9CI)
    • phenyl-carbamic acid-[1]naphthyl ester
    • CHEMBL2288451
    • 1-naphthyl phenylcarbamate
    • SCHEMBL9230576
    • AKOS024437426
    • 38357-69-6
    • naphthalen-1-yl N-phenylcarbamate
    • Inchi: 1S/C17H13NO2/c19-17(18-14-9-2-1-3-10-14)20-16-12-6-8-13-7-4-5-11-15(13)16/h1-12H,(H,18,19)
    • InChI Key: YVFLXOMQPUUZIG-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 281.10525
  • Monoisotopic Mass: 263.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 69.56
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